6-tert-butylpyridine-3,4-dicarbonitrile
Overview
Description
6-tert-Butylpyridine-3,4-dicarbonitrile (6-t-BPDCN) is an organonitrogen compound that has been extensively studied in recent years due to its unique properties. It is a white solid with a melting point of 65-66°C and a boiling point of 246°C. It is soluble in water, methanol, ethanol, and other organic solvents. 6-t-BPDCN has been used in a variety of scientific fields, including organic chemistry, catalysis, material science, and biochemistry.
Scientific Research Applications
6-tert-butylpyridine-3,4-dicarbonitrile has been used in a variety of scientific fields due to its unique properties. It has been used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a reagent in material science. It has also been used in biochemistry and pharmacology as a potential drug candidate and in biomedical research as a fluorescent probe.
Mechanism of Action
6-tert-butylpyridine-3,4-dicarbonitrile has been shown to interact with proteins, DNA, and other biomolecules in a variety of ways. It can form covalent bonds with biomolecules, such as DNA and proteins, and can also bind to the active sites of enzymes and other proteins. In addition, it can act as a competitive inhibitor of enzymes, blocking the active site and preventing the enzyme from catalyzing its reaction.
Biochemical and Physiological Effects
6-tert-butylpyridine-3,4-dicarbonitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-fungal, and anti-bacterial properties, and has also been shown to have anti-cancer activity. In addition, it has been shown to have antioxidant and neuroprotective effects, and has been shown to modulate the activity of several enzymes, including phosphodiesterases, cytochrome P450 enzymes, and cyclooxygenases.
Advantages and Limitations for Lab Experiments
6-tert-butylpyridine-3,4-dicarbonitrile has several advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time. It is also relatively non-toxic and can be handled safely. However, it can be difficult to synthesize in large quantities, and it can be expensive to purchase.
Future Directions
There are several potential future directions for 6-tert-butylpyridine-3,4-dicarbonitrile research. It could be used as a drug candidate for the treatment of a variety of diseases, including cancer, inflammation, and infection. It could also be used as a fluorescent probe in biomedical research. In addition, it could be used as a catalyst in organic synthesis and as a ligand in coordination chemistry. Finally, it could be used as a reagent in material science.
Synthesis Methods
6-tert-butylpyridine-3,4-dicarbonitrile can be synthesized from pyridine and 2,3-dicyanoprop-1-ene in a two-step reaction. The first step involves the condensation of pyridine with 2,3-dicyanoprop-1-ene in the presence of a base to form the intermediate, 6-t-butylpyridine-3-carboxamide. The second step involves the conversion of the carboxamide to the desired product, 6-tert-butylpyridine-3,4-dicarbonitrile, via a nucleophilic substitution reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-tert-butylpyridine-3,4-dicarbonitrile can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2,6-di-tert-butylpyridine", "acetic anhydride", "sodium cyanide", "sulfuric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Acetylation of 2,6-di-tert-butylpyridine with acetic anhydride in the presence of sulfuric acid to form 2,6-di-tert-butylpyridine-3-acetate.", "Step 2: Conversion of 2,6-di-tert-butylpyridine-3-acetate to 6-tert-butylpyridine-3-carbonitrile by treatment with sodium cyanide in the presence of water.", "Step 3: Oxidation of 6-tert-butylpyridine-3-carbonitrile to 6-tert-butylpyridine-3,4-dicarbonitrile using sodium hydroxide and oxygen." ] } | |
CAS RN |
937615-39-9 |
Product Name |
6-tert-butylpyridine-3,4-dicarbonitrile |
Molecular Formula |
C11H11N3 |
Molecular Weight |
185.2 |
Purity |
95 |
Origin of Product |
United States |
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